2-(4-(3-(2-ethoxyphenyl)ureido)phenyl)-N,N-dimethylacetamide

• IUPAC Name: 2-[4-[(2-ethoxyphenyl)carbamoylamino]phenyl]-N,N-dimethylacetamide
• InChI: InChI=1S/C19H23N3O3/c1-4-25-17-8-6-5-7-16(17)21-19(24)20-15-11-9-14(10-12-15)13-18(23)22(2)3/h5-12H,4,13H2,1-3H3,(H2,20,21,24)
• InChI Key: JFKUCNLSIMOBNO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)CC(=O)N(C)C
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

The compound is an organic compound containing functional groups such as ureido and acetamide. These types of compounds are often used in the development of pharmaceuticals and other biologically active substances.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the ureido group and the acetamide group. This could potentially be achieved through reactions such as amide coupling or carbodiimide coupling.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The ethoxyphenyl group would likely contribute to the compound’s lipophilicity, while the ureido and acetamide groups could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide groups could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the presence and arrangement of its functional groups.

Scientific Research Applications

Catalysis and Organic Synthesis

• Pinacol Boronic Esters : These compounds serve as valuable building blocks in organic synthesis. While protocols for functionalizing deboronation of alkyl boronic esters are well-established, protodeboronation remains less explored. . This advancement opens up new possibilities for efficient transformations involving boron-containing moieties.

Suzuki–Miyaura Coupling

• Boron Reagents : The Suzuki–Miyaura coupling, a powerful cross-coupling reaction, relies on organoboron reagents. . The compound could find applications in this context.

Hydromethylation of Alkenes

• The catalytic protodeboronation of alkyl boronic esters, combined with a Matteson–CH₂–homologation, enables formal anti-Markovnikov alkene hydromethylation. .

Biological and Pharmacological Studies

• Indole Derivatives : Indole derivatives, including the compound , have diverse biological and clinical applications. . Investigating the pharmacological potential of this compound could yield interesting results.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific data, it’s difficult to predict the exact hazards associated with this compound.

Future Directions

The study and development of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology.

Mechanism of Action

Target of Action

• However, transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Mode of Action

• This process allows the coupling of chemically differentiated fragments, resulting in the formation of a new bond between the carbon atoms .